Cas no 1242258-64-5 (3-(difluoromethoxy)-2-fluorophenylmethanol)

3-(Difluoromethoxy)-2-fluorophenylmethanol is a fluorinated aromatic alcohol with potential applications in pharmaceutical and agrochemical synthesis. The presence of difluoromethoxy and fluorine substituents enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The hydroxymethyl group offers a reactive site for further functionalization, enabling diverse derivatization pathways. Its unique electronic properties, influenced by the electron-withdrawing fluorine atoms, can improve binding affinity in bioactive molecules. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators, where fluorinated motifs are often employed to optimize pharmacokinetic profiles. High purity and well-defined structural characteristics ensure reproducibility in research and industrial applications.

3-(difluoromethoxy)-2-fluorophenylmethanol structure

1242258-64-5 structure

Product Name:3-(difluoromethoxy)-2-fluorophenylmethanol

CAS No:1242258-64-5

MF:C₈H₇F₃O₂

MW:192.135193109512

MDL:MFCD18394973

CID:4963814

PubChem ID:118268822

Update Time:2025-05-28

3-(difluoromethoxy)-2-fluorophenylmethanol Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethoxy)-2-fluorobenzyl alcohol
- 3-(difluoromethoxy)-2-fluorophenylmethanol
- MDL： MFCD18394973
- Inchi： 1S/C8H7F3O2/c9-7-5(4-12)2-1-3-6(7)13-8(10)11/h1-3,8,12H,4H2
- InChI Key： ZGTXOGNTUUMNGY-UHFFFAOYSA-N
- SMILES： FC1C(=CC=CC=1CO)OC(F)F

Computed Properties

Exact Mass: 192.03981395 g/mol
Monoisotopic Mass: 192.03981395 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 192.13
XLogP3: 2.1
Topological Polar Surface Area: 29.5

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Alichem	A014001365-250mg	3-(Difluoromethoxy)-2-fluorobenzyl alcohol	1242258-64-5	97%	250mg	484.80 USD	2021-06-22
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